5-Bromo-8-methoxyquinazoline
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Description
5-Bromo-8-methoxyquinazoline is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.072. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Processes
- 5-Bromo-8-methoxyquinazoline has been utilized in the synthesis of various compounds. For instance, Nishimura and Saitoh (2016) improved the synthesis of 5-bromo-2-methylamino-8-methoxyquinazoline, a key intermediate in drug discoveries, by introducing a telescoping process which enhanced the yield and maintained purity (Nishimura & Saitoh, 2016).
Biological Activities and Drug Development
- In the context of antimicrobial and anti-inflammatory activities, Al-Abdullah et al. (2014) synthesized novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols and tested them for activity against various bacteria and fungi. Some of these compounds displayed potent antibacterial activity (Al-Abdullah et al., 2014).
Antitumor and Cytotoxic Properties
- Renault et al. (1983) researched 5,8-quinazolinediones, including 5-amino-6-methoxyquinazoline, for antitumoral properties. They found that 6,7-bis(1-aziridinyl)-5,8-quinazolinedione exhibited high cytotoxic activity against certain cancer cells (Renault et al., 1983).
Enzyme Inhibition for Therapeutic Applications
- Griffin et al. (1998) synthesized a series of quinazolinones, including 8-methoxyquinazolinones, to inhibit the DNA repair enzyme poly(ADP-ribose) polymerase (PARP). These compounds were tested for their inhibitory activity in leukemia cells, with certain substituents enhancing their potency (Griffin et al., 1998).
Antimicrobial and Antifungal Activities
- Thomas et al. (2010) synthesized a series of methanamine derivatives starting from 4-methoxyaniline, which demonstrated moderate to very good antibacterial and antifungal activities against pathogenic strains (Thomas, Adhikari, & Shetty, 2010).
Fluorescence and Chemosensing Applications
- Weng Hui-ping (2010) synthesized a fluorescent reagent combining 8-aminoquinoline with a triazene group for detecting trace amounts of Cu2+ ions in food samples, indicating the potential of this compound derivatives in chemosensing applications (Weng Hui-ping, 2010).
Antioxidant Properties
- Li et al. (2011) isolated bromophenols, including compounds related to this compound, from marine algae, which exhibited potent antioxidant activities stronger than standard antioxidants (Li, Li, Gloer, & Wang, 2011).
Properties
IUPAC Name |
5-bromo-8-methoxyquinazoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O/c1-13-8-3-2-7(10)6-4-11-5-12-9(6)8/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCIJNDWDLAJOLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)Br)C=NC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.